Cas no 1116008-85-5 (2,2-dimethylhex-3-en-1-ol)

• Product Name: 2,2-dimethylhex-3-en-1-ol
• CAS No: 1116008-85-5
• Molecular Formula: C₈H₁₆O
• Molecular Weight: 128.212042808533
• CID: 6436135
• PubChem ID: 21545125

2,2-dimethylhex-3-en-1-ol Properties

Names and Identifiers

• 2,2-dimethylhex-3-en-1-ol
• SCHEMBL10531150
• 1116008-85-5
• EN300-1843723

• InChIKey： QISXNMZEQJKGHE-AATRIKPKSA-N
• Inchi： 1S/C8H16O/c1-4-5-6-8(2,3)7-9/h5-6,9H,4,7H2,1-3H3/b6-5+
• SMILES： OCC(/C=C/CC)(C)C

Computed Properties

• Exact Mass: 128.120115130g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.120115130g/mol
• Heavy Atom Count: 9
• Complexity: 92.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols